![molecular formula C17H16O4 B1151810 Ethyllucidone CAS No. 1195233-59-0](/img/structure/B1151810.png)
Ethyllucidone
Overview
Description
Ethyllucidone is a natural product used for research related to life sciences . It can be isolated from the roots of Lindera strychnifolia .
Synthesis Analysis
While specific synthesis methods for Ethyllucidone were not found, lucidone, a similar compound, has been chemically synthesized by various research groups .
Molecular Structure Analysis
Ethyllucidone has a molecular formula of C17H16O4 and a molecular weight of 284.31 . It appears as a yellow powder .
Physical And Chemical Properties Analysis
Ethyllucidone is a yellow powder with a molecular formula of C17H16O4 and a molecular weight of 284.31 . More specific physical and chemical properties were not found in the search results.
Scientific Research Applications
Antioxidant Properties
Ethyllucidone, an active constituent of fruits and leaves of Lindera erythrocarpa, has been found to have potent antioxidant properties . This makes it a promising agent for the treatment of oxidative diseases .
Anti-inflammatory Effects
Ethyllucidone also exhibits anti-inflammatory effects . It has the ability to modulate inflammatory signaling pathways regulated by NF-κB and MAPKs . This suggests its potential use in the treatment of inflammatory diseases .
Hepatoprotective Role
Studies have reported that Ethyllucidone has hepatoprotective effects . This means it can protect the liver from damage, which could be beneficial in the treatment of liver diseases .
Dermatoprotective Effects
Ethyllucidone has been found to have dermatoprotective effects . It can protect the skin from damage, which could be useful in the development of skincare products .
Hypolipidemic Effects
Ethyllucidone has hypolipidemic effects . It can lower the levels of lipids (fats) in the blood, which could be beneficial in the treatment of conditions like high cholesterol .
Skin-Whitening Effects
Lastly, Ethyllucidone has been found to have skin-whitening effects . This could be useful in the development of cosmetic products for skin lightening .
Mechanism of Action
Target of Action
Ethyllucidone is a natural product It’s known that many natural products like ethyllucidone can target multiple molecular signaling pathways .
Mode of Action
It’s known that the mode of action usually refers to the functional or anatomical changes at a cellular level induced by exposure to a substance .
Biochemical Pathways
Ethyllucidone has been reported to modulate multiple signaling pathways, such as inflammatory signaling pathways regulated by NF-κB and MAPKs; cytoprotective pathway that depends on Nrf2 activation and inhibition of apoptosis; hypolipidemic pathway regulated by PPRγ and C/EBPα; and anti-melanogenic pathway modulated by MITF .
Pharmacokinetics
It’s known that most natural products like ethyllucidone are lipophilic and bioaccumulate in the adipose tissue, thus they have a very long half-life in the body .
Result of Action
Ethyllucidone has been reported to have various beneficial properties, such as antioxidant, anti-inflammatory, hepatoprotective, dermatoprotective, hypolipidemic, and skin-whitening effects . These effects are likely the result of its interaction with its targets and the modulation of various biochemical pathways.
Action Environment
It’s known that environmental factors can influence the action, efficacy, and stability of many natural products .
properties
IUPAC Name |
(2E)-2-[(E)-1-ethoxy-3-phenylprop-2-enylidene]-4-methoxycyclopent-4-ene-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O4/c1-3-21-14(10-9-12-7-5-4-6-8-12)16-13(18)11-15(20-2)17(16)19/h4-11H,3H2,1-2H3/b10-9+,16-14+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEDCQNBTLHLBEP-WAJBHNFBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=C1C(=O)C=C(C1=O)OC)C=CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C(=C/1\C(=O)C=C(C1=O)OC)/C=C/C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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